Cas no 1804408-40-9 (Ethyl 3-bromo-5-fluoropyridine-2-acetate)
Ethyl 3-bromo-5-fluoropyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-5-fluoropyridine-2-acetate
- Ethyl 2-(3-bromo-5-fluoropyridin-2-yl)acetate
-
- Inchi: 1S/C9H9BrFNO2/c1-2-14-9(13)4-8-7(10)3-6(11)5-12-8/h3,5H,2,4H2,1H3
- InChI Key: QCOFZQNPHRISDA-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CN=C1CC(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 203
- XLogP3: 1.8
- Topological Polar Surface Area: 39.2
Ethyl 3-bromo-5-fluoropyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012982-250mg |
Ethyl 3-bromo-5-fluoropyridine-2-acetate |
1804408-40-9 | 95% | 250mg |
$999.60 | 2022-04-02 | |
| Alichem | A029012982-1g |
Ethyl 3-bromo-5-fluoropyridine-2-acetate |
1804408-40-9 | 95% | 1g |
$2,779.20 | 2022-04-02 |
Ethyl 3-bromo-5-fluoropyridine-2-acetate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on Ethyl 3-bromo-5-fluoropyridine-2-acetate
Ethyl 3-bromo-5-fluoropyridine-2-acetate (CAS No. 1804408-40-9): A Comprehensive Overview
Ethyl 3-bromo-5-fluoropyridine-2-acetate (CAS No. 1804408-40-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Ethyl 3-bromo-5-fluoropyridine-2-acetate.
Chemical Structure and Properties
Ethyl 3-bromo-5-fluoropyridine-2-acetate is a brominated and fluorinated pyridine derivative. Its molecular formula is C9H8BrFNO2, and it has a molecular weight of approximately 256.06 g/mol. The presence of the bromine and fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, fluorination, and esterification processes.
The physical properties of Ethyl 3-bromo-5-fluoropyridine-2-acetate include its appearance as a white to off-white solid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for use in various organic synthesis protocols and biological assays.
Synthesis Methods
The synthesis of Ethyl 3-bromo-5-fluoropyridine-2-acetate can be achieved through several routes, each with its own advantages and challenges. One common approach involves the bromination of a 5-fluoropyridine derivative followed by esterification with ethanol. This method typically yields high purity products with good yields. Another synthetic route involves the direct fluorination of a 3-bromopyridine derivative using selective fluorinating agents such as Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)). This approach allows for precise control over the fluorination process, ensuring the formation of the desired product.
Applications in Medicinal Chemistry
Ethyl 3-bromo-5-fluoropyridine-2-acetate has found extensive applications in medicinal chemistry due to its potential as a building block for the synthesis of bioactive molecules. The presence of the bromine and fluorine atoms provides opportunities for further functionalization and optimization of pharmacological properties. For instance, recent studies have explored the use of this compound as an intermediate in the synthesis of potent inhibitors of kinases and other protein targets involved in various diseases.
In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of pyridine-based compounds derived from Ethyl 3-bromo-5-fluoropyridine-2-acetate and evaluated their inhibitory activity against specific kinases associated with cancer progression. The results demonstrated that several derivatives exhibited potent inhibitory effects with low nanomolar IC50 values, highlighting the potential of this compound as a lead structure for drug discovery.
Biological Activity and Mechanism of Action
The biological activity of compounds derived from Ethyl 3-bromo-5-fluoropyridine-2-acetate has been extensively studied in various cellular models. These compounds have shown promising activity against a range of biological targets, including enzymes, receptors, and signaling pathways involved in disease processes. For example, some derivatives have been found to exhibit anti-inflammatory properties by inhibiting key enzymes involved in prostaglandin synthesis.
The mechanism of action for these compounds often involves modulation of specific protein-protein interactions or enzymatic activities. In one study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the mechanism by which a derivative of Ethyl 3-bromo-5-fluoropyridine-2-acetate inhibited a specific kinase involved in cancer cell proliferation. The results indicated that the compound bound to a critical allosteric site on the kinase, leading to reduced enzymatic activity and subsequent inhibition of cell growth.
Clinical Potential and Future Directions
The clinical potential of compounds derived from Ethyl 3-bromo-5-fluoropyridine-2-acetate is an area of active research. Several preclinical studies have demonstrated promising results in animal models of various diseases, including cancer, inflammation, and neurological disorders. These findings have paved the way for further clinical evaluation.
In addition to its direct therapeutic applications, Ethyl 3-bromo-5-fluoropyridine-2-acetate also serves as a valuable tool for probing biological systems and understanding disease mechanisms at a molecular level. Its use as a chemical probe has facilitated the identification of novel drug targets and provided insights into complex biological processes.
Conclusion
Ethyl 3-bromo-5-fluoropyridine-2-acetate (CAS No. 1804408-40-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in modern drug discovery efforts.
1804408-40-9 (Ethyl 3-bromo-5-fluoropyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)